Cas no 61272-27-3 (Ethyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate)

• Product Name: Ethyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• CAS No: 61272-27-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 486300
• PubChem ID: 12286527
• Update Time: 2025-09-17

Ethyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• ethyl 1-methyl-6-oxopyridine-2-carboxylate
• 61272-27-3
• SCHEMBL1839413
• Ethyl1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylate
• DTXSID70484494

• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-5-4-6-8(11)10(7)2/h4-6H,3H2,1-2H3
• InChI Key： OKWXYQCXDVPRDB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(N1C)=O)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids